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Compound of Interest

9-Amino-8-oxononanoic
Compound Name:

acid;hydrochloride
CAS No.: 90251-19-7
Cat. No.: B15428005

Get Quote

Focus: 8-Amino-7-oxononanoic Acid (KAPA) & 2-
Amino-8-oxononanoic Acid
Executive Summary & Chemical Identity

In the context of pharmaceutical research, "Amino-oxononanoic acid" typically refers to specific
isomers used either as biosynthetic intermediates or bio-orthogonal handles. The term "9-
Amino-8-oxononanoic acid" is frequently a nomenclature conflation with 8-Amino-7-
oxononanoic acid (KAPA), a critical biotin precursor, or 2-Amino-8-oxononanoic acid, a non-
canonical amino acid used for site-specific protein conjugation.

This guide details the physicochemical properties, synthesis, and applications of these distinct
isomers.

1.1 Chemical Identification Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15428005#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15428005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Feature

Isomer A: 8-Amino-7-
oxononanoic Acid

Isomer B: 2-Amino-8-
oxononanoic Acid

Common Name

KAPA (7-Keto-8-

aminopelargonic acid)

2-A-8-ONA (Keto-amino acid)

CAS Number (HCI)

177408-65-0 (S-isomer);
21286-96-4 (racemic)

2984160-77-0

CAS Number (Free) 4707-58-8 1219456-00-4
C C
H H
Molecular Formula
NO NO
[1][2][3] - HCI - HCI

Primary Role

Biotin (Vitamin B7)

Biosynthetic Intermediate

Bio-orthogonal Protein

Labeling Reagent

Structural Motif

-Amino ketone (internal)

-Amino acid with

-ketone

Solubility

Water (High), DMSO
(Moderate)

Water (High), PBS (High)

Isomer A: 8-Amino-7-oxononanoic Acid (KAPA)

Context: KAPA is the vitamer of biotin.[4] It is the product of 8-amino-7-oxononanoate synthase

(BioF) and the substrate for 7,8-diaminopelargonic acid synthase (BioA).

2.1 Mechanism of Action & Biosynthesis

KAPA is synthesized via the decarboxylative condensation of Pimeloyl-ACP (or Pimeloyl-CoA)

and L-Alanine. This reaction is catalyzed by the PLP-dependent enzyme BioF. In drug

development, inhibiting BioF or BioA is a validated strategy for developing novel antimicrobials

(specifically anti-mycobacterial agents), as humans lack this pathway and must ingest biotin.
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Biosynthetic Pathway Diagram:

Pimeloyl-ACP/CoA

I
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(DAPA Synthase)
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Click to download full resolution via product page

Figure 1: The biosynthetic role of KAPA in the biotin pathway, highlighting it as a product of
BioF and substrate for BioA.

2.2 Synthetic Protocol (Laboratory Scale)

For research purposes, KAPA is often synthesized chemically rather than extracted.

* Method: Friedel-Crafts acylation of protected amino acid derivatives or Grignard addition to
nitriles.

o Key Step: Reaction of glutaric anhydride derivative with an alanine organometallic
equivalent, followed by deprotection.

 Stability: The

-aminoketone moiety is prone to dimerization (pyrazine formation) at high pH. Storage at
-20°C as the HCI salt is mandatory.

Isomer B: 2-Amino-8-oxononanoic Acid

Context: This isomer is a "genetically encoded” non-canonical amino acid (ncAA). It is
structurally an analog of Lysine but contains a distal ketone group.

3.1 Application: Site-Specific Protein Conjugation

Researchers use orthogonal translation systems (mutant tRNA/tRNA-synthetase pairs) to
incorporate 2-Amino-8-oxononanoic acid into proteins in E. coli or mammalian cells.
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e Mechanism: The ketone group at the C8 position is chemically inert under physiological
conditions but reacts specifically with hydroxylamines or hydrazines to form stable oximes or
hydrazones.

o Advantage: Unlike cysteine-maleimide coupling (which can be promiscuous), ketone-oxime
ligation is highly specific (Bio-orthogonal).

3.2 Experimental Workflow: Protein Labeling

Objective: Labeling a target protein (e.g., Antibody) with a fluorophore via 2-Amino-8-
oxononanoic acid.[5]

Expression: Transform E. coli with plasmid encoding the orthogonal tRNA/Synthetase and
the target gene containing an Amber Stop Codon (TAG) at the desired site.

e Supplementation: Add 2-Amino-8-oxononanoic acid HCI (1 mM) to the culture medium.

 Purification: Lyse cells and purify the protein (the ketone is stable during Ni-NTA or lon
Exchange).

o Conjugation:

o Incubate purified protein (10-50 uM) with Hydroxylamine-PEG-Fluorophore (5-10 equiv).

o Buffer: pH 4.0-6.5 (accelerates oxime formation) or pH 7.0 with catalyst (e.g., aniline).

o Time: 4-16 hours at 25°C.

¢ Validation: Analyze via LC-MS (mass shift corresponds to probe addition - H

0).

Labeling Workflow Diagram:
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Figure 2: Workflow for site-specific protein labeling using 2-Amino-8-oxononanoic acid as a
keto-handle.

Handling & Stability Guide
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Parameter Protocol Standard Rationale

Hygroscopic HCI salt; prevents
Storage -20°C (Desiccated) hydrolysis or oxidation of the

ketone.

The hydrochloride salt is highly
Solubility Water (>50 mg/mL) polar. Free base is less

soluble.

pH Sensitivity

Avoid pH > 8.0 for prolonged

periods

Risk of racemization (for
KAPA) or dimerization

(pyrazine formation).

Reconstitution

Use Deionized Water or PBS

Prepare fresh. Do not store

dilute solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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